2-Chloro-N-hydroxy-benzamidine

• IUPAC Name: 2-chloro-N'-hydroxybenzenecarboximidamide
• InChI: InChI=1S/C7H7ClN2O/c8-6-4-2-1-3-5(6)7(9)10-11/h1-4,11H,(H2,9,10)
• InChI Key: QTFXBVGIXZOOAY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=NO)N)Cl
• Isomeric SMILES: C1=CC=C(C(=C1)/C(=N/O)/N)Cl
• Molecular Formula: C7H7ClN2O
• DSSTOX Substance ID: DTXSID60952056
• Molecular Weight: 170.59 g/mol
• CAS No.: 29568-74-9, 56935-60-5

Description

2-Chloro-N-hydroxy-benzamidine (CAS 56935-60-5) is a benzamidine derivative with the molecular formula C₇H₇ClN₂O and a molecular weight of 170.6 g/mol . Structurally, it features a benzamidine backbone substituted with a hydroxyl (-OH) group at the N-position and a chlorine atom at the 2-position of the benzene ring. Benzamidines are known for their roles in medicinal chemistry, particularly as inhibitors of serine proteases due to their ability to mimic the transition state of peptide hydrolysis .

Comparison with Similar Compounds

Structural and Functional Group Analysis

Key structural analogs and their distinguishing features are summarized below:

Table 1: Structural Comparison of 2-Chloro-N-hydroxy-benzamidine and Analogs

Compound	Substituents	Molecular Weight (g/mol)	Key Functional Groups
2-Chloro-N-hydroxy-benzamidine	2-Cl, N-OH	170.6	Amidine, Chloro, Hydroxyl
5-Chloro-N,2-dihydroxybenzamide	5-Cl, 2-OH, NHOH	201.6 (calculated)	Benzamide, Chloro, Dihydroxyl
N,2-Dihydroxybenzamide (CAS 65-45-2)	2-OH, NHOH	153.1	Benzamide, Dihydroxyl
N-Benzoyl-2-hydroxybenzamide	2-OH, Benzoyl	257.3	Benzamide, Benzoyl, Hydroxyl

Key Observations :

• Chlorine Position: The 2-chloro substituent in the target compound contrasts with the 5-chloro in 5-Chloro-N,2-dihydroxybenzamide.
• Functional Groups : Replacement of the amidine group (in 2-Chloro-N-hydroxy-benzamidine) with a benzamide (e.g., N-Benzoyl-2-hydroxybenzamide) reduces basicity, impacting interactions with charged residues in enzyme active sites .

Physicochemical Properties

Table 2: Comparative Physicochemical Properties

Compound	Water Solubility	logP (Predicted)	Stability Notes
2-Chloro-N-hydroxy-benzamidine	Low	~1.5	Susceptible to oxidation
N,2-Dihydroxybenzamide	Moderate	~0.8	Higher solubility due to polar groups
N-Benzoyl-2-hydroxybenzamide	Very Low	~2.2	Enhanced stability via benzoyl group

Analysis :

• The chloro group in 2-Chloro-N-hydroxy-benzamidine reduces water solubility compared to non-chlorinated analogs like N,2-Dihydroxybenzamide. However, its logP (~1.5) suggests moderate lipophilicity, which may favor cellular uptake .
• Stability challenges, such as oxidation susceptibility of the hydroxyl group, are mitigated in analogs like N-Benzoyl-2-hydroxybenzamide through protective acylations .